Cas no 75881-20-8 (N-Nitroso-N-methyl-N-tetradecylamine)
N-Nitroso-N-methyl-N-tetradecylamine is a nitrosoamine compound characterized by its long alkyl chain (tetradecyl) and methyl substituent. This structure imparts unique properties, making it useful in specialized chemical synthesis and research applications. Its stability and reactivity under controlled conditions allow for selective nitrosation reactions, often employed in organic and analytical chemistry. The compound's hydrophobic tail enhances solubility in nonpolar solvents, facilitating its use in phase-transfer reactions or surfactant studies. Careful handling is required due to the potential hazards associated with nitrosoamines. Its well-defined molecular structure also makes it a candidate for mechanistic studies in nitrosation processes or as a reference standard in analytical methodologies.
75881-20-8 structure
Product Name:N-Nitroso-N-methyl-N-tetradecylamine
CAS No:75881-20-8
MF:C15H32N2O
MW:256.427384376526
CID:571464
PubChem ID:115083
Update Time:2025-05-28
N-Nitroso-N-methyl-N-tetradecylamine Chemical and Physical Properties
Names and Identifiers
-
- 1-Tetradecanamine,N-methyl-N-nitroso-
- N-Nitroso-N-methyl-N-tetradecylamine
- N-METHYL-N-NITROSO TETRADECYLAMINE
- N-methyl-N-tetradecylnitrous amide
- N-Nitroso-N-methyl-N
- 1-Tetradecanamine,N-methyl-N-nitroso
- N-Methyl-N-nitroso-1-tetradecanamine
- N-methyl-N-nitrosotetradecan-1-amine
- N-Nitrosomethyltetradecylamine
- N-NITROSO-N-METHYLTETRADECYLAMINE
- Tetradecylamine,N-methyl-N-nitroso
- Tetradecylamine, N-methyl-N-nitroso-
- 75881-20-8
- FT-0672973
- N-METHYL-N-NITROSO-1-TETRADECANAMINE-
- CCRIS 1365
- AZD23CT2WU
- NITROSO-N-METHYL-N-TETRADECYLAMINE, N-
- 1-Tetradecanamine, N-methyl-N-nitroso-
- UNII-AZD23CT2WU
- AKOS030254615
- DTXSID4021004
- DB-298819
- DTXCID701004
-
- Inchi: 1S/C15H32N2O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-17(2)16-18/h3-15H2,1-2H3
- InChI Key: CCTMZRHJDTTZRF-UHFFFAOYSA-N
- SMILES: O=NN(C)CCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 256.25100
- Monoisotopic Mass: 256.251464
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 13
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.7
- XLogP3: 6.9
Experimental Properties
- Density: 0.9125 (rough estimate)
- Boiling Point: 399.67°C (rough estimate)
- Flash Point: 175.5°C
- Refractive Index: 1.5800 (estimate)
- PSA: 32.67000
- LogP: 5.30070
N-Nitroso-N-methyl-N-tetradecylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N529960-5mg |
N-Nitroso-N-methyl-N-tetradecylamine |
75881-20-8 | 5mg |
$ 234.00 | 2023-09-06 | ||
| TRC | N529960-50mg |
N-Nitroso-N-methyl-N-tetradecylamine |
75881-20-8 | 50mg |
$ 1774.00 | 2023-09-06 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-215470-5mg |
N-Nitroso-N-methyl-N-tetradecylamine, |
75881-20-8 | 5mg |
¥2407.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-215470-5 mg |
N-Nitroso-N-methyl-N-tetradecylamine, |
75881-20-8 | 5mg |
¥2,407.00 | 2023-07-11 | ||
| A2B Chem LLC | AC45848-5mg |
1-Tetradecanamine,N-methyl-N-nitroso- |
75881-20-8 | 5mg |
$348.00 | 2024-04-19 | ||
| A2B Chem LLC | AC45848-50mg |
1-Tetradecanamine,N-methyl-N-nitroso- |
75881-20-8 | 50mg |
$1844.00 | 2024-04-19 |
N-Nitroso-N-methyl-N-tetradecylamine Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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